Cas no 2137684-32-1 (5-bromo-1-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine)
5-bromo-1-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-1-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine
- 2137684-32-1
- EN300-1112859
-
- Inchi: 1S/C7H13BrN4/c1-7(2,3)4-12-5(8)10-6(9)11-12/h4H2,1-3H3,(H2,9,11)
- InChI Key: PCMZMUROCGTEEP-UHFFFAOYSA-N
- SMILES: BrC1=NC(N)=NN1CC(C)(C)C
Computed Properties
- Exact Mass: 232.03236g/mol
- Monoisotopic Mass: 232.03236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 56.7Ų
5-bromo-1-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1112859-0.05g |
5-bromo-1-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine |
2137684-32-1 | 95% | 0.05g |
$888.0 | 2023-10-27 | |
| Enamine | EN300-1112859-0.1g |
5-bromo-1-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine |
2137684-32-1 | 95% | 0.1g |
$930.0 | 2023-10-27 | |
| Enamine | EN300-1112859-0.25g |
5-bromo-1-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine |
2137684-32-1 | 95% | 0.25g |
$972.0 | 2023-10-27 | |
| Enamine | EN300-1112859-0.5g |
5-bromo-1-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine |
2137684-32-1 | 95% | 0.5g |
$1014.0 | 2023-10-27 | |
| Enamine | EN300-1112859-1.0g |
5-bromo-1-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine |
2137684-32-1 | 1g |
$1414.0 | 2023-06-09 | ||
| Enamine | EN300-1112859-2.5g |
5-bromo-1-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine |
2137684-32-1 | 95% | 2.5g |
$2071.0 | 2023-10-27 | |
| Enamine | EN300-1112859-5.0g |
5-bromo-1-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine |
2137684-32-1 | 5g |
$4102.0 | 2023-06-09 | ||
| Enamine | EN300-1112859-10.0g |
5-bromo-1-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine |
2137684-32-1 | 10g |
$6082.0 | 2023-06-09 | ||
| Enamine | EN300-1112859-1g |
5-bromo-1-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine |
2137684-32-1 | 95% | 1g |
$1057.0 | 2023-10-27 | |
| Enamine | EN300-1112859-5g |
5-bromo-1-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine |
2137684-32-1 | 95% | 5g |
$3065.0 | 2023-10-27 |
5-bromo-1-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 5-bromo-1-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine
Introduction to 5-bromo-1-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine (CAS No. 2137684-32-1)
5-bromo-1-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic amine derivative has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound belongs to the triazolamine class, which is known for its broad spectrum of biological activities. With a molecular formula of C₉H₁₆BrN₅, it exhibits a complex arrangement of atoms that contributes to its distinctive chemical behavior.
The CAS number 2137684-32-1 provides a unique identifier for this substance, ensuring precise classification and reference in scientific literature. This numbering system is essential for researchers to accurately track and cite the compound in their studies. The structural components of 5-bromo-1-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine, including the bromine substituent and the branched alkyl group, play a crucial role in determining its reactivity and interaction with biological targets.
In recent years, there has been growing interest in developing novel therapeutic agents that leverage the inherent properties of triazolamine derivatives. The bromine atom in 5-bromo-1-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine serves as a key functional group that can be modified or utilized in synthetic pathways to create more complex molecules. This flexibility makes it a valuable building block for medicinal chemists seeking to design new drugs with enhanced efficacy and reduced side effects.
One of the most compelling aspects of 5-bromo-1-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine is its potential as an intermediate in the synthesis of biologically active compounds. Researchers have explored its utility in creating derivatives that exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The triazole ring itself is a well-known pharmacophore, capable of interacting with various enzymes and receptors in biological systems. By incorporating this motif into drug candidates, scientists aim to develop treatments that target specific disease mechanisms more effectively.
The long-tail keyword "5-bromo-1-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine" highlights the compound's specific structure and composition. This detailed nomenclature is essential for ensuring clarity in scientific communication and for facilitating database searches. When researchers need to locate or verify information about this compound, precise terminology is indispensable. The combination of the bromine atom and the isobutyl group at the 1-position of the triazole ring contributes to its unique chemical profile.
Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 5-bromo-1-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets without conducting extensive experimental trials. These simulations can help identify promising derivatives early in the drug development process, saving time and resources. Additionally, machine learning algorithms are being employed to analyze large datasets containing information about similar compounds, further refining the search for effective therapeutic agents.
The pharmaceutical industry has been particularly interested in exploring triazolamine derivatives for their potential as kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies that minimize off-target effects. 5-bromo-1-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine has shown promise in preliminary studies as a scaffold for developing such inhibitors.
In conclusion, 5-bromo-1-(2,2-dimethylpropyl)-1H-1₂₄-triazol<₃-amine (CAS No. 2137684<32<₁) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. Its unique combination of functional groups makes it an attractive candidate for further research into novel therapeutic agents. As scientific understanding continues to evolve,this compound will likely play an increasingly important role in the discovery and development of new medicines.
2137684-32-1 (5-bromo-1-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)